1-(2-Amino-5-fluorophenyl)-3-ethylurea
Overview
Description
“1-(2-Amino-5-fluorophenyl)ethanone” is a research chemical . It has a CAS Number of 2343-25-1 . The compound is not directly discussed in the provided papers, but the papers do provide insights into related compounds.
Synthesis Analysis
The synthesis of related fluorinated compounds involves multi-step reactions with specific reagents and conditions . These methods suggest that the synthesis of “1-(2-Amino-5-fluorophenyl)ethanone” would likely involve similar techniques, such as the use of ammonium salts and reductive conditions, tailored to the specific structure of the target compound .Molecular Structure Analysis
The exact molecular structure of “1-(2-Amino-5-fluorophenyl)ethanone” is not provided, but it can be inferred that the presence of fluorine and amino groups would influence its molecular geometry and potential for hydrogen bonding.Physical And Chemical Properties Analysis
The compound has a molecular weight of 153.16 . It is a solid at room temperature . Its InChI Key is JCBLTXXNEXJVFT-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Characterization
- Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a compound related to 1-(2-Amino-5-fluorophenyl)-3-ethylurea, has been synthesized and characterized, highlighting its importance in chemical research for structural and elemental analysis (Sapnakumari et al., 2014).
Crystal Structure Analysis
- The study of similar compounds, such as 1-methyl-5-fluorouracil and 9-ethyl-2-aminopurine, contributes to the understanding of hydrogen-bonded complexes in the solid state, which is crucial for crystallography and molecular design (Mazza et al., 1969).
Antitumor Activity
- Research into amino acid ester derivatives containing 5-fluorouracil, structurally related to the subject compound, indicates potential antitumor applications, especially against leukemia HL-60 and liver cancer BEL-7402 (Xiong et al., 2009).
Biological Activity Studies
- Studies on compounds such as 1-amino-2-(4-fluorophenyl)ethylphosphonic acid reveal their role as inhibitors in biological systems, offering insights into the biological activity of related compounds (Maier & Spörri, 1991).
Application in Drug Development
- Ethyl 3-(2-(4-fluorophenyl)amino)-4-phenylthiazol-5-yl)-3-oxopropanoate, a molecule with structural similarities, demonstrates the significance of such compounds in drug development, particularly in acetylcholinesterase inhibition (Nemani et al., 2018).
Interaction with DNA
- Research on Cu(I) thiourea derivatives with similar molecular structures provides insights into their interactions with DNA, highlighting the potential of 1-(2-Amino-5-fluorophenyl)-3-ethylurea in genetic research and therapy (Hussain et al., 2020).
Safety and Hazards
properties
IUPAC Name |
1-(2-amino-5-fluorophenyl)-3-ethylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN3O/c1-2-12-9(14)13-8-5-6(10)3-4-7(8)11/h3-5H,2,11H2,1H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYARHPUINPNKNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC1=C(C=CC(=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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